2-Chloro-6-methoxypyridine-3-carbonitrile

• IUPAC Name: 2-chloro-6-methoxypyridine-3-carbonitrile
• InChI: InChI=1S/C7H5ClN2O/c1-11-6-3-2-5(4-9)7(8)10-6/h2-3H,1H3
• InChI Key: CGBVKUXNDZFPJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C#N)Cl
• Molecular Formula: C7H5ClN2O
• DSSTOX Substance ID: DTXSID90559592
• Molecular Weight: 168.58 g/mol
• CAS RN: 121643-47-8

Description

2-Chloro-6-methoxypyridine-3-carbonitrile is a chemical compound with the molecular formula C7H5ClN2O and a molecular weight of 168.58. It is a solid substance with a melting point of 105-107°C. The compound is used as a pharmaceutical raw material.

Molecular Structure Analysis

The InChI code for 2-Chloro-6-methoxypyridine-3-carbonitrile is 1S/C7H5ClN2O/c1-11-6-3-2-5(4-9)7(8)10-6/h2-3H,1H3. This indicates that the molecule consists of a pyridine ring with chlorine, methoxy, and nitrile substituents.

Physical And Chemical Properties Analysis

2-Chloro-6-methoxypyridine-3-carbonitrile is a solid with a melting point of 105-107°C. It has a molecular weight of 168.58 and a density of 1.207 g/mL at 25°C. The compound’s refractive index is 1.528.

Scientific Research Applications

Application 1: Synthesis of Biologically Active Compounds

• Scientific Field : Organic Chemistry
• Summary of the Application : “2-Chloro-6-methoxypyridine-3-carbonitrile” is used in the synthesis of a series of 2-methoxypyridine-3-carbonitrile-bearing aryl substituents. These compounds were synthesized by the condensation of chalcones with malononitrile in a basic medium.
• Methods of Application : The condensation process offers a route to a variety of methoxypyridine derivatives. All new compounds were fully characterized using different spectroscopic methods.
• Results or Outcomes : The compounds were screened for their in vitro cytotoxicity activities against three cancer cell lines; namely, those of the liver (line HepG2), prostate (line DU145) and breast (line MBA-MB-231). Some compounds exhibit promising antiproliferative effects (IC 50 1–5 µM) against those three cancer cell lines.

Application 2: Synthesis of Dihyropyridin-4-ones

• Scientific Field : Organic Chemistry
• Summary of the Application : “4-Methoxypyridine”, which can be synthesized from “2-Chloro-6-methoxypyridine-3-carbonitrile”, was used in an efficient construction of dihyropyridin-4-ones. These serve as potential ligands for neuronal nicotinic acetylcholine receptors.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : The outcomes of this application were not detailed in the source.

Safety And Hazards

2-Chloro-6-methoxypyridine-3-carbonitrile is classified as an irritant, with hazard statements indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Relevant Papers The search results did not provide specific peer-reviewed papers related to 2-Chloro-6-methoxypyridine-3-carbonitrile. For more detailed information, a more targeted literature search may be necessary.